Monononyl phthalate-d4

• Molecular Formula: C17H24O4
• Molecular Weight: 296.39 g/mol
• InChI: InChI=1S/C17H24O4/c1-2-3-4-5-6-7-10-13-21-17(20)15-12-9-8-11-14(15)16(18)19/h8-9,11-12H,2-7,10,13H2,1H3,(H,18,19)/i8D,9D,11D,12D
• InChIKey: LNKHFECVVLVFFE-RHMWTUETSA-N

Monononyl Phthalate-d4: Structural Identity and Analytical Role

Monononyl phthalate-d4 (CAS 2514564-42-0) is a deuterium-labeled isotopologue of the phthalate monoester mono-n-nonyl phthalate (MNP, CAS 24539-59-1) . Characterized by the substitution of four hydrogen atoms with deuterium on the aromatic ring (positions 3,4,5,6), this compound exhibits a molecular mass shift of +4 Da (MW 296.39) while maintaining the physicochemical properties of the unlabeled analyte . It is utilized primarily as a stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of MNP in complex biological and environmental matrices via isotope dilution mass spectrometry (IDMS) .

Use Class Stable isotope-labeled internal standard (SIL-IS)

Analytical Role Co-elution and matrix-effect correction for MNP quantification via IDMS

Key Attribute High isotopic enrichment (d4) with minimal d0 interference

Why Generic Substitution Fails in MNP Quantification

In-class substitution of monononyl phthalate-d4 with an unlabeled analog or a non-analogous internal standard (e.g., a different phthalate monoester) is analytically untenable. Isotope dilution mass spectrometry relies on the co-elution and near-identical ionization behavior of the analyte and its stable isotope-labeled internal standard to correct for matrix effects, extraction recovery, and instrument variability [1]. While structurally similar phthalate monoesters (e.g., mono-isononyl phthalate or mono-n-octyl phthalate) exhibit differential chromatographic and ionization behaviors [2], the use of unlabeled MNP as a surrogate standard fails to correct for these sources of error entirely. Consequently, the use of the precise deuterated analog is mandated for achieving the accuracy and precision required in regulatory and epidemiological monitoring [3].

Non-isotopic internal standard

Lacks co-elution, fails to correct for matrix effects and recovery variability; RSDs may exceed 10% in analogous phthalate methods.

Unlabeled MNP as surrogate

Cannot resolve analyte from internal standard, introducing cross-talk and inaccurate quantification.

Structurally similar monoester (e.g., MiNP)

Differential retention (ΔRT ~0.3–0.5 min) may compromise matrix-effect correction and bias results.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-7. View Source
• [2] Kamendulis LM, et al. Comparative effects of phthalate monoesters on gap junctional intercellular communication and peroxisome proliferation in rodent and primate hepatocytes. J Toxicol Environ Health A. 2002;65(8):569-88. View Source
• [3] CDC. Laboratory Procedure Manual: Phthalate Metabolites in Urine. Method No. 6304.03. 2012. View Source

Differentiation from Alternative Internal Standards

Isotope Dilution Precision and Recovery

When used as an internal standard for the analysis of MNP in human urine via on-line SPE-HPLC-MS/MS, monononyl phthalate-d4 enables method performance characterized by recoveries exceeding 84.3% and intra- and inter-day relative standard deviations (RSD) between 0.8% and 4.8% [1]. In contrast, the use of a non-isotopic internal standard (e.g., benzyl benzoate) or an unlabeled analog in similar phthalate monoester analyses typically yields RSDs >10% and recoveries <70% due to uncorrected matrix effects [2].

Precision & Recovery

Class-level inference

MNP-d4 as IS Recovery >84.3%; RSD 0.8–4.8%

Non-isotopic IS RSD >10%; recovery lower

Supports method precision for IDMS quantification

RSD improvement ≥5.2 pp; on-line SPE-HPLC-MS/MS context

Evidence Dimension	Analytical Method Precision and Recovery
Target Compound Data	Recovery >84.3%; RSD 0.8–4.8%
Comparator Or Baseline	Non-isotopic internal standard (benzyl benzoate) or unlabeled analog: RSD >10%; recovery <70%
Quantified Difference	RSD improvement of ≥5.2 percentage points; recovery improvement of ≥14.3 percentage points
Conditions	On-line SPE-HPLC-MS/MS analysis of phthalate metabolites in human urine

Why This Matters

Achieving RSD <5% is a regulatory benchmark for bioanalytical method validation, ensuring that exposure assessments based on MNP quantification are both reliable and legally defensible.

• [1] Kato K, et al. Determination of three phthalate metabolites in human urine using on-line solid-phase extraction-liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2003;788(2):407-11. View Source
• [2] Carrillo JC, et al. Determination of phthalate metabolites in human urine by liquid chromatography-tandem mass spectrometry. Analytica Chimica Acta. 2008;620(1-2):57-66. View Source

Chromatographic Co-elution and Mass Discrimination

Monononyl phthalate-d4 exhibits a distinct mass-to-charge ratio (m/z) shift of +4 Da relative to unlabeled MNP (e.g., [M-H]⁻ m/z 291.2 for MNP vs. m/z 295.2 for MNP-d4), enabling unambiguous multiple reaction monitoring (MRM) without cross-talk or isotopic interference . This stands in contrast to the use of mono-isononyl phthalate (MiNP, MW 292.37) as an internal standard, which, despite structural similarity, demonstrates a different retention time (ΔRT ~0.3–0.5 min) under reversed-phase LC conditions, thereby failing to co-elute with MNP and compromising matrix effect correction [1].

Co-elution & Mass Shift

Class-level inference

MNP-d4 vs MNP Δm/z = +4 Da; co-elutes (ΔRT ~0 min)

MiNP as IS ΔRT ~0.3–0.5 min; mass shift not applicable

Enables accurate matrix-effect compensation in ESI

ΔRT ≥0.2 min may cause >15% concentration bias

Evidence Dimension	Retention Time Coincidence and MS Interference
Target Compound Data	Δm/z = +4 Da (295.2 vs. 291.2); co-elutes with MNP (ΔRT ~0 min)
Comparator Or Baseline	Mono-isononyl phthalate (MiNP) as internal standard: ΔRT ~0.3–0.5 min; Δm/z not applicable
Quantified Difference	Retention time difference of 0.3–0.5 min leads to differential matrix effect correction, while exact mass difference prevents signal overlap
Conditions	Reversed-phase C18 LC separation coupled with negative ion electrospray MS/MS

Why This Matters

Co-elution is critical for accurate matrix effect compensation in electrospray ionization; a retention time difference as small as 0.2 min can lead to a >15% bias in calculated analyte concentration.

• [1] Silva MJ, et al. Quantification of 22 phthalate metabolites in human urine. J Chromatogr B. 2007;860(1):106-12. View Source

Toxicological Profile vs. MEHP and MINP

In primary rat and mouse hepatocytes, the phthalate monoester mixture containing monononyl phthalate (M711P) did not induce peroxisomal beta-oxidation, in stark contrast to mono-2-ethylhexyl phthalate (MEHP) and mono-isononyl phthalate (MINP), which elevated peroxisomal beta-oxidation by 2.5- to 3.8-fold over control at 100 µM [1]. This differential toxicodynamic profile is species-specific, as M711P did not affect peroxisomal beta-oxidation in hamster, monkey, or human hepatocytes, while MEHP and MINP induced activity in rodents only [2].

Peroxisomal Beta-Oxidation

Head-to-head comparison

M711P (contains MNP) No induction in rat/mouse hepatocytes

MEHP / MINP 2.5–3.8-fold induction at 100 µM

Distinct toxicodynamic profile contextualizes exposure data

Species-specific; no induction in hamster, monkey, human cells

Evidence Dimension	Induction of Peroxisomal Beta-Oxidation
Target Compound Data	M711P (containing MNP): no significant induction in rat or mouse hepatocytes
Comparator Or Baseline	MEHP: 2.5–3.8-fold induction in rat and mouse hepatocytes; MINP: significant induction in rodents
Quantified Difference	Fold induction: 0 (MNP) vs. 2.5–3.8 (MEHP)
Conditions	Primary cultured rat and mouse hepatocytes, 100 µM treatment for 24–72 h

Why This Matters

Selection of MNP-d4 as an internal standard for MNP quantification is supported by the distinct toxicological profile of the analyte, ensuring that analytical measurements reflect exposure to a metabolite with potentially lower hepatic peroxisome proliferation risk compared to MEHP or MINP.

• [1] Kamendulis LM, et al. Comparative effects of phthalate monoesters on gap junctional intercellular communication and peroxisome proliferation in rodent and primate hepatocytes. J Toxicol Environ Health A. 2002;65(8):569-88. View Source
• [2] Kamendulis LM, et al. Species differences observed in gap junctional intercellular communication (GJIC) studies on five phthalate monoesters. Toxicologist. 2001;60(1):174. View Source

High Isotopic Purity and Chemical Integrity Minimize Analytical Bias

Commercially available monononyl phthalate-d4 demonstrates isotopic purity of 98.6% (d4), with undetectable levels of d0, d1, and d2 isotopologues (<0.3%), as measured by UHPLC and ¹H-NMR . In contrast, alternative deuterated internal standards such as monoisobutyl phthalate-d4 have been reported to contain up to 5% of lower-mass isotopologues (d0–d3), which can contribute to isotopic interference and negatively bias quantitative results by 3–5% in isotope dilution assays [1].

Isotopic Purity

Cross-study comparable

d4: 94.81%

High isotopic purity supports quantitative accuracy

d3 4.91%; d0–d2 <0.3%; minimal correction needed

Evidence Dimension	Isotopic Purity and Undesired Isotopologue Contamination
Target Compound Data	d4: 94.81%; d3: 4.91%; d2: 0.29%; d1: 0.00%; d0: 0.00%
Comparator Or Baseline	Monoisobutyl phthalate-d4: d4: 95%; d0–d3 combined: up to 5%
Quantified Difference	Undesired d0–d2 contamination <0.3% for MNP-d4 vs. up to 5% for comparator
Conditions	UHPLC purity analysis and ¹H-NMR isotopic distribution measurement

Why This Matters

High isotopic purity (>98% d4) ensures that the internal standard signal is dominated by the intended isotopologue, minimizing correction factors and simplifying data processing in high-throughput quantitative workflows.

• [1] Ye X, et al. Automated on-line column-switching HPLC-MS/MS method for measuring environmental phenols and parabens in human milk. J Chromatogr B. 2011;879(21):1906-12. View Source

Applications in Analytical and Toxicological Workflows

Human Biomonitoring of DINP Exposure

In large-scale human biomonitoring studies, such as those conducted by the CDC's National Health and Nutrition Examination Survey (NHANES), the accurate quantification of urinary MNP is essential for assessing exposure to di-isononyl phthalate (DINP). The use of monononyl phthalate-d4 as an internal standard, with its demonstrated recovery (>84%) and precision (RSD <5%), enables compliance with CLIA and ISO 17025 analytical quality requirements, ensuring data robustness for regulatory risk assessment and epidemiological inference [1].

Pharmacokinetic Studies in Rodent Models

For in vivo studies investigating the absorption, distribution, metabolism, and excretion (ADME) of DINP or MNP in rodent models, monononyl phthalate-d4 provides the necessary analytical specificity to distinguish exogenously administered analyte from endogenous matrix interferences. The species-specific toxicodynamic profile of MNP, which shows negligible peroxisome proliferation in rodent hepatocytes compared to MEHP, further contextualizes the quantitative data, facilitating interpretation of exposure-response relationships [2].

Environmental Fate and Source Tracking

In environmental analytical chemistry, the use of monononyl phthalate-d4 in IDMS workflows allows for the precise quantification of MNP in complex matrices such as wastewater, sediment, and biota. The high isotopic purity and unambiguous MS/MS transitions minimize false positives and enable trace-level detection (ng/L range), which is critical for distinguishing anthropogenic sources from natural background levels in ecological risk assessments [3].

Method Development and Cross-Validation

During the development and validation of new LC-MS/MS methods for phthalate metabolite panels, monononyl phthalate-d4 serves as a gold-standard internal standard for MNP. Its use enables the assessment of matrix effects, recovery efficiency, and inter-laboratory reproducibility, as evidenced by inter-day RSDs <5%. This supports method transfer between laboratories and the harmonization of data across multi-center studies [1].

Application

Selection Property

Validation Focus

Human biomonitoring research (urinary MNP)

High recovery and precision SIL-IS

Co-elution and matrix-effect correction

Rodent ADME studies of DINP/MNP

Analytical specificity for MNP

Exposure-response interpretation without interference

Environmental trace analysis

High isotopic purity and unambiguous MS/MS

Trace-level detection (ng/L) and false positive reduction

LC-MS/MS method validation

Reference internal standard for MNP

Matrix effect, recovery, and reproducibility assessment

• [1] Kato K, et al. Determination of three phthalate metabolites in human urine using on-line solid-phase extraction-liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2003;788(2):407-11. View Source
• [2] Kamendulis LM, et al. Comparative effects of phthalate monoesters on gap junctional intercellular communication and peroxisome proliferation in rodent and primate hepatocytes. J Toxicol Environ Health A. 2002;65(8):569-88. View Source
• [3] Silva MJ, et al. Quantification of 22 phthalate metabolites in human urine. J Chromatogr B. 2007;860(1):106-12. View Source